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Introduction

2-Undecenal, an a,3-unsaturated aldehyde, has garnered interest for its potential antimicrobial
properties. This technical guide provides an in-depth overview of the current understanding of
2-Undecenal's antimicrobial effects, including its spectrum of activity, mechanism of action,
and potential impact on microbial signaling pathways. The information presented herein is
intended to support further research and development of this compound as a potential
antimicrobial agent.

Antimicrobial Spectrum and Efficacy

2-Undecenal has demonstrated both antibacterial and antifungal activities. The following tables
summarize the available quantitative data on its efficacy against various microorganisms.

Target . .
. . Test Metric Concentration Reference
Microorganism
Salmonella
MBC 12.5 ug/mL [1]

choleraesuis

MBC: Minimum Bactericidal Concentration
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Target . .
. . Test Metric Concentration Reference

Microorganism
Saccharomyces

o MFC 6.25 pg/mL [2]
cerevisiae
Tricophyton

MIC Range <1.9 - 125 pg/mL [3]

mentagrophytes
Microsporum canis MIC Range <1.9 - 125 pg/mL [3]
Candida spp. MIC No activity [3]

MFC: Minimum Fungicidal Concentration; MIC: Minimum Inhibitory Concentration

Mechanism of Action

The antimicrobial activity of 2-Undecenal and other a,3-unsaturated aldehydes is primarily
attributed to their ability to disrupt microbial cell membranes and interact with cellular
components.

Membrane Disruption

Studies on 2E-alkenals, the class of compounds to which 2-Undecenal belongs, indicate that
their primary mechanism of action involves a "gross perturbation of the lipidic fraction of
plasmatic membranes"[4]. This disruption is thought to be a result of the molecule's
amphipathic nature, allowing it to insert into the lipid bilayer and compromise its integrity. This
leads to increased membrane permeability, leakage of intracellular contents, and ultimately, cell
death. In fungi, (2E)-Undecenal has been shown to act as a nonionic surfactant, nonspecifically
disrupting membrane-associated functions[2].
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Proposed mechanism of 2-Undecenal-induced membrane disruption.

Enzyme Inhibition

As an a,3-unsaturated aldehyde, 2-Undecenal is an electrophilic molecule. This reactivity
allows it to form covalent adducts with nucleophilic residues in proteins, particularly the
sulfhydryl group of cysteine[5]. This interaction can lead to the inactivation of essential
enzymes, disrupting critical metabolic pathways within the microbial cell. In the context of its
antifungal activity against Saccharomyces cerevisiae, (2E)-Undecenal has been shown to
inhibit the plasma membrane H+-ATPase[2].

Potential Effects on Microbial Signaling Pathways

While direct evidence for 2-Undecenal's impact on specific microbial signaling pathways is
limited, the activity of other a,B-unsaturated aldehydes suggests potential interference with
bacterial communication and regulatory networks.

Quorum Sensing Inhibition

Quorum sensing (QS) is a cell-to-cell communication process that allows bacteria to coordinate
gene expression based on population density. Several aldehydes, such as cinnamaldehyde
and benzaldehyde, have been identified as quorum sensing inhibitors (QSIs)[6][7]. These
compounds can interfere with QS by inhibiting the synthesis of signaling molecules or by
blocking the signal receptors. Given its structural similarity, it is plausible that 2-Undecenal
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could also exhibit QSI activity, thereby attenuating the expression of virulence factors and
biofilm formation in pathogenic bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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